Cas no 59-58-5 (Prosultiamine)

Prosultiamine Properties

Names and Identifiers

• Prosultiamine
• Vitamin B1 propyl disulfide
• N-(4-Amino-2-methylpyrimidin-5-ylmethyl)-N-(4-hydroxy-1-methyl-2-propyldithiobut-1-enyl)formamide
• ALINAMIN
• Alinamine
• aliton
• arinamine
• nervilon
• neurvita
• nevriton
• nuvelbiv.c.a.
• thiamine propyldisulfide
• tiotiamina
• tipidi
• NCGC00167447-01
• N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(Z)-5-hydroxy-3-(propyldisulfanyl)pent-2-en-2-yl]formamide
• [[(2-Methyl-4-aminopyrimidine-5-yl)methyl][(Z)-1-methyl-2-(propyldithio)-4-hydroxy-1-butenyl]amino]formaldehyde
• Prosultiamina [INN-Spanish]
• Prosultiamine (JAN/INN)
• LS-69420
• AKOS040744717
• 59-58-5
• Thiamine propyl disulfide
• SCHEMBL19533173
• Prosultiamine [INN:DCF:JAN]
• Prosultiamin
• UDCIYVVYDCXLSX-KAMYIIQDSA-N
• Jubedel
• Tiovit-B(sub 1)
• 2-(2-methyl-4-aminopyrimidin-5-yl)methylformamido-5-hydroxy-2-penten-3-yl propyl disulfide
• MFCD00023265
• AKOS037643219
• Taketron
• Prosultiamine [DCF:INN:JAN]
• Thiamine propyl disulphide
• AS-11046
• Binova
• C15-H24-N4-O2-S2
• Thiobeta
• CHEMBL1442890
• N-[(4-Amino-2-methyl-5-pyrimidyl)-methyl]-N-[4-hydroxy-1-methyl-2-(propyldithio)-1-butenyl]formamide
• NSC 23893
• C15H24N4O2S2
• Prosultiaminum [INN-Latin]
• Alinamin (TN)
• D03286
• Nuvelbi V.C.A
• EINECS 200-436-3
• Vitamin B(sub 1) propyl disulfide
• SBI-0654167.0001
• +Expand

• MDL： MFCD00023265
• InChIKey： UDCIYVVYDCXLSX-SDNWHVSQSA-N
• Inchi： InChI=1S/C15H24N4O2S2/c1-4-7-22-23-14(5-6-20)11(2)19(10-21)9-13-8-17-12(3)18-15(13)16/h8,10,20H,4-7,9H2,1-3H3,(H2,16,17,18)/b14-11+
• SMILES： CCCSS/C(=C(/N(CC1=CN=C(C)N=C1N)C=O)\C)/CCO

Computed Properties

• Exact Mass: 356.13400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 356.13406837g/mol
• Heavy Atom Count: 23
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 143Ų

Experimental Properties

• LogP: 3.94800
• PSA: 142.94000
• Refractive Index: 1.6200 (estimate)
• Boiling Point: 593.7±50.0 °C at 760 mmHg
• Melting Point: 160-162°C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 312.9±30.1 °C
• Color/Form: No date available
• Density: 1.2212 (rough estimate)